2-bromo-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}hexanamide

• IUPAC Name: 2-bromo-N-[4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl]hexanamide
• InChI: InChI=1S/C18H23BrN4O3S/c1-4-5-6-16(19)18(24)22-14-7-9-15(10-8-14)27(25,26)23-17-11-12(2)20-13(3)21-17/h7-11,16H,4-6H2,1-3H3,(H,22,24)(H,20,21,23)
• InChI Key: VAVVIAOWQRDAPK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=NC(=C2)C)C)Br
• Molecular Formula: C18H23BrN4O3S
• Molecular Weight: 455.4 g/mol
• CAS No.: 380467-37-8

Description

2-bromo-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}hexanamide is a chemical compound with the CAS Number: 380467-37-8. It has a molecular weight of 455.38 and its molecular formula is C18H23BrN4O3S. The IUPAC name for this compound is 2-bromo-N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)hexanamide.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H23BrN4O3S/c1-4-5-6-16(19)18(24)22-14-7-9-15(10-8-14)27(25,26)23-17-11-12(2)20-13(3)21-17/h7-11,16H,4-6H2,1-3H3,(H,22,24)(H,20,21,23). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 2D or 3D model of the molecule.

Scientific Research Applications

Synthetic Methodologies and Chemical Characterization

Sulfonamide-derived Compounds Synthesis

Sulfonamide derivatives, including those related to the mentioned compound, have been synthesized and characterized, revealing their potential in forming transition metal complexes. These complexes, derived from sulfonamide ligands, exhibit distinct chemical properties based on their structural configurations, as determined through various analytical techniques such as magnetic susceptibility, conductivity measurements, and X-ray diffraction. Such compounds are of interest due to their versatile applications in catalysis and material science, suggesting a methodological significance of 2-bromo-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}hexanamide in synthesizing new materials and chemical entities (Chohan & Shad, 2011).

Biological Evaluation

Antibacterial and Antifungal Activities

Research has shown that sulfonamide-derived compounds, including structures similar to this compound, display significant antibacterial and antifungal properties. These compounds have been evaluated against various bacterial and fungal strains, showing moderate to significant activity. This highlights their potential use in developing new antimicrobial agents, thus contributing to the fight against resistant microbial strains (Azab, Youssef, & El-Bordany, 2013).